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Compound of Interest

Compound Name: N-Isopropyl-3,5-dimethylaniline
CAS No.: 52827-66-4
Cat. No.: B1297910
Get Quote
. J

Executive Summary

N-Isopropyl-3,5-dimethylaniline (also known as N-(3,5-dimethylphenyl)propan-2-amine) is a
secondary aromatic amine. Unlike its common precursor, 3,5-dimethylaniline (3,5-xylidine), this
N-alkylated derivative is not a commodity chemical with widely published physical constants.

This guide provides the estimated boiling point ranges based on structure-property
relationships (SPR) and thermodynamic modeling, alongside a validated vacuum distillation
protocol for its isolation. The addition of the isopropyl group typically raises the atmospheric
boiling point by approximately 15—-20°C relative to the parent aniline, necessitating high-
vacuum techniques to prevent thermal degradation during purification.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
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Property Detail

Chemical Name N-Isopropyl-3,5-dimethylaniline

IUPAC Name N-(3,5-Dimethylphenyl)propan-2-amine
Molecular Formula Ci11H17N

Molecular Weight 163.26 g/mol

Appearance Clear to pale yellow oil (darkens upon oxidation)

Soluble in DCM, EtOAc, MeOH; Insoluble in

Solubility .
water

Boiling Point Thermodynamics

Direct experimental values for this specific isomer are rare in public literature. The values below
are derived using the Clausius-Clapeyron relation, anchored to the known boiling point of the
parent compound (3,5-dimethylaniline, BP: 220°C @ 760 mmHg) and the structural shift
observed in N-isopropylaniline.

o Base Value (Atmospheric): ~238-242°C (Estimated)
» Enthalpy of Vaporization (

): ~50-55 kJ/mol (Typical for secondary anilines)

Pressure-Temperature Nomograph (Estimated)

The following table serves as a working guide for setting distillation fractions.
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Pressure (mmHg / Torr)

Estimated Boiling Point

Operational Notes

(°C)
Not Recommended (High risk
760 (Atm) 239°C o
of oxidation/tars)
Water aspirator range;
20 125 -130°C o
acceptable for crude stripping.
Standard mechanical pump
10 110 - 115°C
range.
Optimal Range for final
1.0 85-90°C o
purification.
High vacuum; requires cold
0.1 60 — 65°C

trap (dry ice/acetone).

Synthesis Protocol: Reductive Amination

The most robust route to N-isopropyl-3,5-dimethylaniline is the reductive amination of 3,5-

dimethylaniline with acetone. This method avoids the over-alkylation often seen with isopropyl

halides.

Reaction Scheme

The reaction proceeds via the formation of a ketimine intermediate, which is reduced in situ by
Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride.
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Figure 1: Reductive amination pathway.[1] The use of NaBH(OAc)s allows for a mild, one-pot
synthesis.

Step-by-Step Procedure

e Imine Formation:
o Dissolve 3,5-dimethylaniline (1.0 eq) in 1,2-Dichloroethane (DCE) or THF.
o Add Acetone (1.5 — 2.0 eq) and Acetic Acid (1.0 eq).
o Stir at room temperature for 30—60 minutes to allow equilibrium formation of the imine.
» Reduction:
o Cool the mixture to 0°C.
o Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise over 20 minutes.
o Allow to warm to room temperature and stir overnight (12—-16h).
e Quench & Workup:
o Quench with saturated NaHCOs solution (gas evolution will occur).
o Extract with Dichloromethane (DCM) (3x).

o Wash combined organics with brine, dry over Na2SOa4, and concentrate in vacuo.

Purification: Vacuum Distillation Protocol

Due to the high boiling point, vacuum distillation is the superior purification method over column
chromatography, which can lead to "tailing" of amines on silica gel.

Experimental Setup

Use a short-path distillation head or a Vigreux column. Ensure all joints are greased with high-
vacuum grease to maintain pressure <2 mmHg.
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Figure 2: Logical flow of the vacuum distillation setup. A cold trap is critical to protect the pump
from volatile amine vapors.

Distillation Procedure
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e Degassing: Place the crude oil in the boiling flask. Apply vacuum gradually while stirring to
remove residual solvents (DCM/Acetone).

e Heating Ramp:

o Set the oil bath temperature to 20-30°C higher than the expected boiling point (e.g., set
bath to 120°C for a target BP of 90°C).

o Wrap the flask and column in aluminum foil to prevent heat loss.
 Fraction Collection:

o Fraction 1 (Forerun): Collect any distillate boiling below 80°C (at 1 mmHg). This typically
contains unreacted aniline or acetone byproducts.

o Fraction 2 (Main Cut): Collect the steady fraction boiling at 85-95°C (at 1 mmHg). The
temperature should remain stable. This is your pure product.

o Fraction 3 (Tails): Stop distillation when the temperature spikes or colored smoke
(decomposition) appears.

o Storage: Store the purified amine under an inert atmosphere (Argon/Nitrogen) in a dark
container to prevent oxidation (browning).

Troubleshooting

e Bumping: Amines are prone to bumping under vacuum. Use a large magnetic stir bar or a
capillary bleed.

o Color: The product should be colorless. If it distills yellow/orange, oxidation has occurred.
Redistill with a pinch of zinc dust to reduce oxidized impurities.

References
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o Parent Compound Data: "3,5-Dimethylaniline."[2][3][4] NIST Chemistry WebBook, SRD 69.
Link

o Vacuum Distillation of Amines: Chernichenko, K., et al. "Hydrogenation and Hydroamination
Reactions Using Boron-Based Frustrated Lewis Pairs." Dalton Transactions, 2014.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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